5-benzyl-2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis and Biological Properties
The compound is part of broader research into fluorinated benzothiazoles and related heterocyclic compounds. Studies have developed synthetic routes to create mono- and difluorinated derivatives, showcasing potent cytotoxicity against certain cancer cell lines, highlighting their potential as antitumor agents (Hutchinson et al., 2001). This suggests the relevance of the structural motif in developing novel anticancer therapies.
Photophysical and Chemosensor Applications
Derivatives of the compound have been investigated for their photophysical properties, including absorption, emission, and fluorescence quantum yield, in various solvent polarities. Notably, a pyrazoline derivative was identified as a fluorescent chemosensor for Fe3+ metal ion detection, demonstrating the compound's utility in biochemical sensing and environmental monitoring (Salman A. Khan, 2020).
Antimicrobial and Antitubercular Activity
Research on benzene sulfonamide pyrazole oxadiazole derivatives, related to the core structure of the compound, has shown promising antimicrobial and antitubercular activities. These compounds have undergone molecular docking studies to elucidate their mode of action against microbial targets, suggesting potential applications in developing new antimicrobial agents (Ramesh M. Shingare et al., 2022).
Anti-inflammatory and COX-2 Inhibitory Activity
The exploration of 1H-pyrazole derivatives containing an aryl sulfonate moiety, closely related to the chemical structure , has identified compounds with significant anti-inflammatory activity. This research area could pave the way for new anti-inflammatory drugs, highlighting the therapeutic potential of these chemical frameworks (B. V. Kendre et al., 2013).
Phosphodiesterase 5 (PDE5) Inhibitory Activity
Compounds structurally related to "5-benzyl-2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one" have been synthesized and evaluated as inhibitors of phosphodiesterase 5 (PDE5), with some showing potent and selective inhibitory activity. This research underlines the potential for developing new therapeutic agents for erectile dysfunction (M. Giovannoni et al., 2006).
Mechanism of Action
While the mechanism of action for the specific compound is not available, similar compounds have shown promising neuroprotective and anti-inflammatory properties . They exhibited significant anti-neuroinflammatory properties through inhibition of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells .
Properties
IUPAC Name |
5-benzyl-2-(4-fluorophenyl)pyrazolo[1,5-a]pyrazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14FN3O/c20-16-8-6-15(7-9-16)17-12-18-19(24)22(10-11-23(18)21-17)13-14-4-2-1-3-5-14/h1-12H,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLBVLZALLWSVAV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C=CN3C(=CC(=N3)C4=CC=C(C=C4)F)C2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.